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Compound of Interest

Compound Name: Influenza virus-IN-4

Cat. No.: B12398055

FOR IMMEDIATE USE BY AUTHORIZED PERSONNEL

This document provides critical safety and logistical information for all laboratory personnel
involved in the handling and research of the novel, highly pathogenic Influenza virus-IN-4.
Adherence to these protocols is mandatory to ensure the safety of all individuals and the
surrounding environment.

Personal Protective Equipment (PPE)

All activities involving Influenza virus-IN-4 must be conducted in a Biosafety Level 3 (BSL-3)
laboratory. The following PPE is required at all times when working with this agent.

Core PPE Requirements

» Respiratory Protection: A powered air-purifying respirator (PAPR) with a high-efficiency
particulate air (HEPA) filter is the minimum requirement. In the event of PAPR malfunction or
for short-term entry into the lab, a properly fit-tested NIOSH-approved N95 respirator may be
used, but this is not recommended for routine procedures.

o Body Protection: A solid-front, wrap-around gown with cuffed sleeves is mandatory. For
procedures with a high risk of splashes or aerosol generation, a liquid-resistant coverall is
required.

» Hand Protection: Double gloving with nitrile gloves is required. The outer gloves should have
extended cuffs that are pulled over the sleeves of the gown or coverall.
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e Eye and Face Protection: A full-face shield must be worn over the PAPR hood or in
conjunction with an N95 respirator and safety glasses.

Quantitative Data on Respiratory Protection

The selection of appropriate respiratory protection is critical for preventing aerosol transmission
of Influenza virus-IN-4. The following table summarizes the filtration efficiency of
recommended respiratory protection against various particle sizes.

Assigned
Respirator Type Particle Size Filtration Efficiency Protection Factor
(APF)
N95 Respirator 0.3 um >95% 10
Can exceed 5%
10-80 nm ] 10
penetration
4-30 nm > 95% 10
PAPR 0.12 pm Up to 99.9999% 2510 1,000

Data compiled from multiple sources. Note that the Assigned Protection Factor (APF) indicates
the level of protection a respirator is expected to provide when used as part of a
comprehensive respiratory protection program.[1][2][3][4][5]

Experimental Protocols

The following is a generalized protocol for handling a live Influenza virus-IN-4 sample. Specific
experimental procedures may require additional steps or safety precautions.

Sample Reception and Preparation

» Notification: All personnel must be notified before a sample of Influenza virus-IN-4 is
brought into the BSL-3 laboratory.

e Donning PPE: Follow the detailed donning procedure outlined in section 3.1.
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o Sample Inspection: Upon arrival, inspect the sample container for any signs of leakage or
damage within a certified Class Il Biosafety Cabinet (BSC).

» Surface Decontamination: Decontaminate the exterior of the sample container with an
appropriate disinfectant (e.g., 70% ethanol, EPA-registered disinfectant) before opening.

 Aliquoting and Dilution: All manipulations of the live virus, including aliquoting and dilution,
must be performed within the BSC. Use aerosol-resistant pipette tips.

Virus Culture and Isolation

o Cell Culture: All cell culture work with Influenza virus-IN-4 must be conducted in a dedicated
incubator within the BSL-3 facility.

 Inoculation: Inoculate cell cultures or embryonated eggs within the BSC.
 Incubation: Transport inoculated cultures in a sealed, secondary container to the incubator.

e Harvesting: When harvesting the virus, take extreme care to minimize the generation of
aerosols. All harvesting activities must be performed in the BSC.

Diagram of Experimental Workflow
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Caption: Experimental workflow for handling Influenza virus-IN-4.
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Operational and Disposal Plans

Strict adherence to the following procedures for donning, doffing, and disposal is mandatory to
prevent contamination and exposure.

Donning and Doffing Procedures

Donning (Putting On) PPE:

 Inner Gloves: Don the first pair of nitrile gloves.

o Gown/Coverall: Put on the disposable gown or coverall, ensuring complete coverage.
e PAPR: Put on the PAPR hood and start the airflow.

o Outer Gloves: Don the second pair of nitrile gloves, ensuring the cuffs are pulled over the
sleeves of the gown/coverall.

o Face Shield: If not integrated into the PAPR, don a full-face shield.
Doffing (Taking Off) PPE:

o Decontaminate Outer Gloves: While still wearing all PPE, decontaminate the outer gloves
with an appropriate disinfectant.

» Remove Outer Gloves: Remove the outer pair of gloves.

» Remove Gown/Coverall and Inner Gloves: Remove the gown or coverall and the inner pair
of gloves together, turning them inside out as you remove them. Dispose of them in a
biohazard waste container.

o Exit Lab: Exit the main laboratory area into the anteroom.
 Remove PAPR and Face Shield: Remove the PAPR and face shield.

e Hand Hygiene: Perform thorough hand hygiene with soap and water.

Decontamination and Disposal
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All materials and waste generated from work with Influenza virus-IN-4 must be
decontaminated before leaving the BSL-3 laboratory.

 Liquid Waste: Decontaminate all liquid waste with a 1:10 dilution of bleach for a minimum of
30 minutes before disposal.

e Solid Waste: All solid waste, including used PPE, plasticware, and other consumables, must
be placed in biohazard bags and decontaminated by autoclaving.

o Reusable Equipment: All reusable equipment must be decontaminated with an appropriate
disinfectant before being removed from the BSC and again before being removed from the
BSL-3 laboratory.

Diagram of Disposal Plan
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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